Cas no 2227766-71-2 (rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227766-71-2
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6069767
• PubChem ID: 96255506
• Update Time: 2025-06-11

rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1784306
• rac-[(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227766-71-2

• Inchi： 1S/C14H21NO2/c1-14(2)11(8-15)13(14)10-7-9(16-3)5-6-12(10)17-4/h5-7,11,13H,8,15H2,1-4H3/t11-,13-/m1/s1
• InChI Key： USVHRTBFDXOTGM-DGCLKSJQSA-N
• SMILES： O(C)C1C=CC(=CC=1[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227766-71-2)

Rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227766-71-2, represents a fascinating molecular structure that combines a cyclopropyl moiety with an aromatic ring system, making it a subject of interest for potential applications in drug discovery and development.

The molecular framework of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is characterized by its stereochemistry, which is defined by the (1R,3R) configuration. This specific stereochemical arrangement is crucial as it can influence the compound's biological activity and pharmacokinetic properties. The presence of the cyclopropyl group introduces rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. Additionally, the 2,5-dimethoxyphenyl substituent adds electronic and steric effects that further modulate the compound's interactions with biological systems.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate cyclopropyl structures. These cyclic compounds have shown promise in various therapeutic areas due to their unique chemical properties. For instance, studies have demonstrated that cyclopropyl-containing molecules can exhibit potent activity against certain enzymatic targets and have favorable metabolic stability. This has made them attractive candidates for further exploration in medicinal chemistry.

The synthesis of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereoisomer. Advances in synthetic methodologies have enabled chemists to develop more efficient routes for constructing such complex molecules. These advancements are particularly important in drug discovery pipelines where rapid and scalable synthesis of target compounds is essential.

Recent research has highlighted the potential of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine as a lead compound for the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit interesting biological activities that warrant further investigation. For example, preliminary assays have indicated that certain analogs may possess anti-inflammatory or anticancer properties. These findings underscore the importance of exploring this molecular scaffold for discovering novel drugs.

The pharmacological evaluation of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine involves rigorous testing to assess its efficacy and safety profiles. In vitro studies are typically conducted first to evaluate the compound's interaction with relevant biological targets. These studies can provide valuable insights into the mechanism of action and potential therapeutic applications. Following positive in vitro results, in vivo studies are performed to assess the compound's pharmacokinetic properties and toxicity profile.

The role of computational chemistry in the study of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine cannot be overstated. Molecular modeling techniques have been instrumental in understanding the structural features that contribute to its biological activity. By simulating the interactions between the compound and its biological targets, researchers can gain insights into how changes in its structure might affect its potency and selectivity. This information is crucial for guiding the design of new derivatives with improved properties.

Future directions in the research of rac-(1R,3R)-3-(2,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine include exploring its potential as a scaffold for drug development and investigating novel synthetic strategies for its derivatives. The integration of interdisciplinary approaches involving synthetic chemistry, pharmacology, and computational biology will be essential for maximizing the therapeutic potential of this compound. As our understanding of its properties grows，so too will its relevance in the pharmaceutical industry.